Cas no 481661-01-2 (1H-Pyrido[3,4-b]indole,1-ethyl-2,3,4,9-tetrahydro-2-methyl-(9CI))

• Product name: 1H-Pyrido[3,4-b]indole,1-ethyl-2,3,4,9-tetrahydro-2-methyl-(9CI)
• CAS No: 481661-01-2
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 1017678

1H-Pyrido[3,4-b]indole,1-ethyl-2,3,4,9-tetrahydro-2-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole,1-ethyl-2,3,4,9-tetrahydro-2-methyl-(9CI)
• 1H-Pyrido[3,4-b]indole, 1-ethyl-2,3,4,9-tetrahydro-2-methyl-

• Inchi： 1S/C14H18N2/c1-3-13-14-11(8-9-16(13)2)10-6-4-5-7-12(10)15-14/h4-7,13,15H,3,8-9H2,1-2H3
• InChI Key： KKQSCWZYQIUGOY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2CCN(C)C(CC)C1=2

Computed Properties

• Exact Mass: 214.14714
• Monoisotopic Mass: 214.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19A^2

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 354.6±32.0 °C(Predicted)
• PSA: 19.03
• pka: 17.31±0.40(Predicted)